Cas no 2763993-08-2 ((9H-fluoren-9-yl)methyl N-[5-(hydroxymethyl)-2,4-dimethylphenyl]carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-[5-(hydroxymethyl)-2,4-dimethylphenyl]carbamate
• CAS No: 2763993-08-2
• MF: C₂₄H₂₃NO₃
• MW: 373.444326639175
• CID: 6070307
• PubChem ID: 165989962
• Update Time: 2025-05-24

(9H-fluoren-9-yl)methyl N-[5-(hydroxymethyl)-2,4-dimethylphenyl]carbamate Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methyl N-[5-(hydroxymethyl)-2,4-dimethylphenyl]carbamate
• 2763993-08-2
• EN300-37386967

• Inchi： 1S/C24H23NO3/c1-15-11-16(2)23(12-17(15)13-26)25-24(27)28-14-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-12,22,26H,13-14H2,1-2H3,(H,25,27)
• InChI Key： IQPYBTXXHRMHEC-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(CO)C(C)=CC=1C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 373.16779360g/mol
• Monoisotopic Mass: 373.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 58.6Ų

Additional information on (9H-fluoren-9-yl)methyl N-[5-(hydroxymethyl)-2,4-dimethylphenyl]carbamate

The Compound CAS No 2763993-08-2: A Comprehensive Overview

The compound with CAS No 2763993-08-2, commonly referred to as (9H-fluoren-9-yl)methyl N-[5-(hydroxymethyl)-2,4-dimethylphenyl]carbamate, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a fluorenylmethyl group with a substituted phenylcarbamate moiety. The fluorenylmethyl group is known for its stability and versatility, while the phenylcarbamate component adds functional diversity to the molecule.

Recent studies have highlighted the potential of this compound in advanced material synthesis, particularly in the development of high-performance polymers and coatings. Researchers have demonstrated that the fluorenylmethyl group can significantly enhance the mechanical properties of polymer matrices, making them more durable and resistant to environmental factors. Additionally, the phenylcarbamate moiety has shown promise in improving the adhesion properties of these materials, which is crucial for industrial applications such as automotive coatings and electronic encapsulants.

One of the most exciting developments involving CAS No 2763993-08-2 is its role in drug delivery systems. Scientists have explored the use of this compound as a carrier for bioactive molecules due to its ability to form stable complexes with various drugs. The hydroxymethyl group present in the structure has been shown to facilitate controlled drug release, which is essential for optimizing therapeutic outcomes. Furthermore, the dimethylphenyl substituent contributes to the compound's solubility properties, making it an ideal candidate for targeted drug delivery applications.

In terms of synthesis, CAS No 2763993-08-2 is typically prepared through a multi-step process involving nucleophilic substitution and carbamate formation reactions. The synthesis pathway has been optimized to ensure high yields and purity, which are critical for its application in sensitive areas such as pharmaceuticals and electronics. Recent advancements in catalytic methods have further streamlined the production process, reducing costs and improving scalability.

From an environmental perspective, this compound has been evaluated for its biodegradability and ecological impact. Studies indicate that CAS No 2763993-08-2 exhibits moderate biodegradability under specific conditions, which aligns with current sustainability trends in chemical manufacturing. Efforts are ongoing to further enhance its eco-friendly properties without compromising its functional performance.

In conclusion, CAS No 2763993-08-2 represents a cutting-edge compound with diverse applications across multiple industries. Its unique structure and functional groups make it a valuable tool in material science, drug delivery, and polymer technology. As research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in advancing technological innovations while maintaining a focus on sustainability and environmental responsibility.